Cas no 138610-77-2 (2(1H)-Pyrazinone, 3,5-dichloro-1-(4-methylphenyl)-)

• Product Name: 2(1H)-Pyrazinone, 3,5-dichloro-1-(4-methylphenyl)-
• CAS No: 138610-77-2
• MF: C₁₁H₈Cl₂N₂O
• MW: 255.10002040863
• CID: 3721923
• PubChem ID: 15733304
• Update Time: 2025-09-23

2(1H)-Pyrazinone, 3,5-dichloro-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 3,5-dichloro-1-(4-methylphenyl)-
• 3,5-Dichloro-1-p-tolyl-1H-pyrazin-2-one
• 3,5-dichloro-1-(4-methylphenyl)-1,2-dihydropyrazin-2-one
• 138610-77-2
• 3,5-Dichloro-1-(p-tolyl)pyrazin-2(1H)-one

• Inchi： 1S/C11H8Cl2N2O/c1-7-2-4-8(5-3-7)15-6-9(12)14-10(13)11(15)16/h2-6H,1H3
• InChI Key： SAGLRBORBYEQLD-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(C)C=C2)C=C(Cl)N=C1Cl

Computed Properties

• Exact Mass: 254.0013683Da
• Monoisotopic Mass: 254.0013683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.7Ų